Cas no 2034344-39-1 (N-({1-[5-(1-hydroxyethyl)thiophen-2-yl]cyclopentyl}methyl)-N'-(3-methylphenyl)ethanediamide)

• Product Name: N-({1-[5-(1-hydroxyethyl)thiophen-2-yl]cyclopentyl}methyl)-N'-(3-methylphenyl)ethanediamide
• CAS No: 2034344-39-1
• MF: C₂₁H₂₆N₂O₃S
• MW: 386.507744312286
• CID: 5550461
• Update Time: 2025-10-29

N-({1-[5-(1-hydroxyethyl)thiophen-2-yl]cyclopentyl}methyl)-N'-(3-methylphenyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N-[[1-[5-(1-hydroxyethyl)thiophen-2-yl]cyclopentyl]methyl]-N'-(3-methylphenyl)oxamide
• N-({1-[5-(1-hydroxyethyl)thiophen-2-yl]cyclopentyl}methyl)-N'-(3-methylphenyl)ethanediamide

• InChI Key： MMBBCAIICVDGQA-UHFFFAOYSA-N
• SMILES： C(NCC1(C2SC(C(O)C)=CC=2)CCCC1)(=O)C(NC1=CC=CC(C)=C1)=O

Additional information on N-({1-[5-(1-hydroxyethyl)thiophen-2-yl]cyclopentyl}methyl)-N'-(3-methylphenyl)ethanediamide

Professional Introduction to N-({1-[5-(1-hydroxyethyl)thiophen-2-yl]cyclopentyl}methyl)-N'-(3-methylphenyl)ethanediamide (CAS No. 2034344-39-1)

N-({1-[5-(1-hydroxyethyl)thiophen-2-yl]cyclopentyl}methyl)-N'-(3-methylphenyl)ethanediamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound, identified by its CAS number 2034344-39-1, represents a novel molecular entity with a unique structural framework that combines elements of heterocyclic chemistry and diamine functionality. The presence of a cyclopentyl group appended to a thiophene ring, further modified by a 1-hydroxyethyl side chain, alongside the ethanediamide backbone substituted with a 3-methylphenyl group, endows this molecule with distinct chemical and pharmacological properties.

The structural complexity of N-({1-[5-(1-hydroxyethyl)thiophen-2-yl]cyclopentyl}methyl)-N'-(3-methylphenyl)ethanediamide makes it an intriguing candidate for further investigation in drug discovery and development. The compound’s molecular architecture suggests potential interactions with biological targets, which could be exploited for therapeutic applications. Specifically, the thiophene ring is a well-known scaffold in medicinal chemistry, often incorporated into drugs due to its ability to modulate biological pathways and exhibit favorable pharmacokinetic profiles.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and mode of interaction of this compound with various biological targets. Studies indicate that the N-({1-[5-(1-hydroxyethyl)thiophen-2-yl]cyclopentyl}methyl)-N'-(3-methylphenyl)ethanediamide structure may exhibit significant potential in inhibiting key enzymes or receptors involved in inflammatory responses, neurodegenerative diseases, and cancer progression. The 3-methylphenyl group, in particular, has been shown to enhance binding interactions through π-stacking and hydrophobic effects, which are critical for drug-receptor affinity.

The pharmacological activity of this compound is further enhanced by the presence of the 1-hydroxyethyl side chain on the thiophene ring. This functional group can participate in hydrogen bonding interactions, thereby increasing the compound’s solubility and bioavailability. Additionally, the cyclopentyl moiety contributes to steric bulk, which can influence binding kinetics and selectivity. These structural features collectively contribute to the compound’s multifaceted pharmacological profile.

In vitro studies have begun to elucidate the biological activity of N-({1-[5-(1-hydroxyethyl)thiophen-2-yl]cyclopentyl}methyl)-N'-(3-methylphenyl)ethanediamide. Preliminary results suggest that it demonstrates moderate inhibition against certain kinases associated with tumor growth and metastasis. The compound’s ability to disrupt these signaling pathways could make it a valuable asset in oncology research. Furthermore, its interaction with microsomal enzymes has been evaluated to assess its metabolic stability, revealing promising results regarding its potential for clinical translation.

The synthesis of N-({1-[5-(1-hydroxyethyl)thiophen-2-yl]cyclopentyl}methyl)-N'-(3-methylphenyl)ethanediamide represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves key transformations such as Sonogashira coupling, nucleophilic substitution, and reductive amination, showcasing the synthetic prowess required to construct such complex molecules. The efficiency and scalability of these synthetic routes are crucial for advancing this compound into preclinical development.

As research continues to uncover new therapeutic targets and mechanisms, compounds like N-({1-[5-(1-hydroxyethyl)thiophen-2-yl]cyclopentyl}methyl)-N'-(3-methylphenyl)ethanediamide are expected to play an increasingly important role in drug discovery pipelines. The integration of cutting-edge technologies such as high-throughput screening (HTS), fragment-based drug design (FBDD), and structure-based drug design (SBDD) will facilitate the rapid identification and optimization of novel bioactive molecules.

The future prospects for N-({1-[5-(1-hydroxyethyl)thiophen-2-yl]cyclopentyl}methyl)-N'-(3-methylphenyl)ethanediamide are promising, with ongoing studies aimed at refining its pharmacological profile through structural modifications. By leveraging advanced computational tools and experimental methodologies, researchers aim to enhance its potency, selectivity, and pharmacokinetic properties. These efforts are essential for translating promising candidates like this one into safe and effective therapeutic agents.

In conclusion, N-({1-[5-(1-hydroxyethyl)thiophen-2-yl]cyclopentyl}methyl)-N'-(3-methylphenyl)ethanediamide (CAS No. 2034344-39-1) is a structurally intricate compound with significant potential in pharmaceutical research. Its unique molecular features make it an attractive candidate for further exploration in drug discovery efforts aimed at addressing complex diseases. As our understanding of biological systems continues to evolve, compounds such as this one will undoubtedly contribute to the development of innovative therapies that improve human health.